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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B1667886

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Bromo-PEG2-alcohol. The following
procedures for handling, storage, and disposal are designed to ensure a safe laboratory
environment and maintain the integrity of the product.

Disclaimer: This information is compiled from various sources and should be used as a guide.
Always refer to the specific Safety Data Sheet (SDS) provided by the supplier and your
institution's safety protocols before handling any chemical.

Hazard Identification and Safety Precautions

Bromo-PEG2-alcohol is a PEG linker that should be handled with care in a laboratory setting.
While some sources may not classify it as hazardous, others indicate potential risks.[1] It is
prudent to adhere to the more stringent safety warnings.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Due to these potential hazards, all handling of Bromo-PEG2-alcohol should be conducted by,
or under the close supervision of, properly qualified individuals in a designated chemical fume
hood.[1][2]

Physical and Chemical Properties

A summary of the key quantitative data for Bromo-PEG2-alcohol is presented below.

Property Value Reference
CAS Number 57641-66-4 [11[3114]
Molecular Formula C4H9Bro2 [1103114]
Molecular Weight 169.02 g/mol [1]14]
Physical Form Liquid
Storage Temperature -20°C, in a freezer, sealed in 3]

dry
Purity Typically 295%

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Bromo-PEG2-
alcohol to minimize exposure risk.
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Specifications and
PPE Category Item .
Rationale

Nitrile or neoprene gloves are
recommended.[5] Always
inspect gloves for tears or
holes before use. If contact
Hand Protection Chemical-resistant gloves with the chemical occurs,
change gloves immediately.[5]
For tasks with a higher risk of
splashing, consider double-

gloving.

Must meet ANSI Z.87.1
standards to protect against
chemical splashes.[5] A face
Eye and Face Protection Safety goggles or glasses shield worn over safety
goggles is recommended
when there is a significant risk

of splashing.

A clean lab coat, preferably
with long sleeves and
Body Protection Laboratory coat buttoned, should be worn to

protect the skin and clothing.

[6]

While working in a fume hood
is the primary engineering
) ) ) control, a respirator may be
Respiratory Protection Approved mask/respirator )
necessary for certain
operations, such as cleaning

up large spills.[1]

Step-by-Step Handling and Disposal Plan

A systematic approach to handling and disposing of Bromo-PEG2-alcohol is crucial for safety
and experimental success.
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4.1. Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

 Verify that the product name and CAS number on the label match the order.

o Store the container in a tightly closed vessel in a freezer at -20°C.[3]

4.2. Preparation and Use

o Before use, allow the container to equilibrate to room temperature to prevent condensation.

 All handling, including weighing and solution preparation, must be conducted in a certified
chemical fume hood.[1][2]

o Use clean, dry glassware and equipment to avoid contamination.

e If preparing solutions, add the Bromo-PEG2-alcohol to the solvent slowly and stir to ensure
complete dissolution.

4 .3. Accidental Release Measures

In case of a spill, wear appropriate PPE, including respiratory protection if necessary.[1]

Absorb the spill with an inert material, such as sand or vermiculite.[1][2]

Collect the absorbed material into a tightly closed, labeled container for disposal.[1][2]

Clean the spill area thoroughly.

Prevent the spilled material from entering drains or water courses.[1][2]
4.4. Disposal Plan

» All waste containing Bromo-PEG2-alcohol, including empty containers, contaminated
gloves, and absorbent materials, must be treated as chemical waste.

e Segregate halogenated organic waste from other waste streams.[7]
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o Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

e Arrange for disposal through your institution's environmental health and safety office or a

licensed hazardous waste disposal company, in accordance with local, state, and national

regulations.[2]

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.

Exposure Route

First-Aid Response

Skin Contact

Immediately wash the affected area with
copious amounts of water for at least 15
minutes while removing contaminated clothing
and shoes.[1] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
ensuring to separate the eyelids with fingers.[1]

Seek immediate medical attention.

Move the individual to fresh air.[1] If breathing is

Inhalation difficult or symptoms persist, seek medical
attention.
) Do not induce vomiting. Wash out the mouth
Ingestion

with water. Seek immediate medical attention.[5]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Bromo-PEG2-

alcohol.
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Caption: Workflow for the safe handling of Bromo-PEG2-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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